![molecular formula C10H9IN2O B4792306 6-iodo-2,3-dimethyl-4(3H)-quinazolinone](/img/structure/B4792306.png)
6-iodo-2,3-dimethyl-4(3H)-quinazolinone
Overview
Description
6-iodo-2,3-dimethyl-4(3H)-quinazolinone, also known as IDQ, is a chemical compound that has shown potential in various scientific research applications. It belongs to the quinazolinone family of compounds that have been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of 6-iodo-2,3-dimethyl-4(3H)-quinazolinone is not fully understood. However, it has been suggested that this compound may exert its biological effects by modulating various signaling pathways such as the PI3K/Akt pathway and the MAPK/ERK pathway. This compound has also been reported to inhibit the activity of various enzymes such as topoisomerase II and tyrosine kinase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the activity of various enzymes such as topoisomerase II and tyrosine kinase. In animal models of Alzheimer's and Parkinson's diseases, this compound has been reported to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
6-iodo-2,3-dimethyl-4(3H)-quinazolinone has several advantages for lab experiments. It is easy to synthesize and purify, and its purity can be confirmed by various analytical techniques. This compound has also been shown to have potent biological activities in various disease models. However, there are some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its potential side effects are not well characterized.
Future Directions
There are several future directions for the study of 6-iodo-2,3-dimethyl-4(3H)-quinazolinone. One potential direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to study the potential side effects of this compound and optimize its therapeutic potential. This compound can also be used as a lead compound for the development of new drugs with improved efficacy and safety profiles.
Scientific Research Applications
6-iodo-2,3-dimethyl-4(3H)-quinazolinone has been studied for its potential as a therapeutic agent in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. This compound has also been reported to have neuroprotective effects in animal models of Alzheimer's and Parkinson's diseases.
Properties
IUPAC Name |
6-iodo-2,3-dimethylquinazolin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9IN2O/c1-6-12-9-4-3-7(11)5-8(9)10(14)13(6)2/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POBHURHUKAAEKL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C(C=C2)I)C(=O)N1C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9IN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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